![molecular formula C12H17ClO2S B1371581 5-Tert-butyl-2,3-dimethylbenzenesulfonyl chloride CAS No. 339370-16-0](/img/structure/B1371581.png)
5-Tert-butyl-2,3-dimethylbenzenesulfonyl chloride
Overview
Description
5-Tert-butyl-2,3-dimethylbenzenesulfonyl chloride is a chemical compound with the CAS Number: 339370-16-0 . It has a molecular weight of 260.78 and its IUPAC name is this compound .
Molecular Structure Analysis
The InChI code for this compound is1S/C12H17ClO2S/c1-8-6-10 (12 (3,4)5)7-11 (9 (8)2)16 (13,14)15/h6-7H,1-5H3
. This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 260.78 and a linear formula of C12H17ClO2S .Scientific Research Applications
Catalysis and Chemical Synthesis
- 5-Tert-butyl-2,3-dimethylbenzenesulfonyl chloride plays a role in phosphine-catalyzed annulation processes, contributing to the synthesis of various organic compounds (Andrews & Kwon, 2012).
- It is involved in the synthesis of persistent 1σ3,3σ3‐diphosphaallyl cations, demonstrating its utility in creating complex organic molecules with potential applications in materials science (Martin, Baceiredo, & Bertrand, 2004).
Organic Chemistry and Reaction Mechanisms
- The compound is crucial in studying the mechanisms of solvolysis reactions, providing insights into the stability and reactivity of tert-butyl cations, a key area in organic chemistry (Gajewski, 2001).
- It has been used in the study of tert-butylsulfinyl chloride reactions, enhancing the understanding of radical pair mechanisms in organic chemistry (Bleeker & Engberts, 2010).
Materials Science and Polymer Research
- Research on aromatic bishalides, including derivatives of this compound, has contributed to the development of poly(arylene ether ketone)s with specific thermal and mechanical properties, relevant in materials science (Yıldız et al., 2001).
Biochemistry and Medicinal Chemistry
- The compound is instrumental in synthesizing GABA-gated chloride ion channel blockers, aiding in the development of neuropharmacological agents (Snyder et al., 1995).
Environmental Chemistry
- It is also relevant in environmental chemistry, particularly in the analysis of oxygenate compounds in water, where it plays a role in the trace analysis of substances like ethanol and MTBE (Cassada et al., 2000).
Safety and Hazards
Properties
IUPAC Name |
5-tert-butyl-2,3-dimethylbenzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17ClO2S/c1-8-6-10(12(3,4)5)7-11(9(8)2)16(13,14)15/h6-7H,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYWPKUNQVPGULH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C)S(=O)(=O)Cl)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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